Cas no 55636-84-5 (cyclohexyl 2-aminoacetate)

• Product Name: cyclohexyl 2-aminoacetate
• CAS No: 55636-84-5
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 3441316
• PubChem ID: 14180606
• Update Time: 2025-06-29

cyclohexyl 2-aminoacetate Chemical and Physical Properties

Names and Identifiers

• GLYCINE, CYCLOHEXYL ESTER
• cyclohexyl glycinate
• cyclohexyl 2-aminoacetate
• cyclohexyl2-aminoacetate
• 55636-84-5
• SCHEMBL75532
• EN300-147760
• AKOS010529043

• Inchi： 1S/C8H15NO2/c9-6-8(10)11-7-4-2-1-3-5-7/h7H,1-6,9H2
• InChI Key： MFXJVHXNGXYJGH-UHFFFAOYSA-N
• SMILES： O(C(CN)=O)C1CCCCC1

Computed Properties

• Exact Mass: 157.110278721g/mol
• Monoisotopic Mass: 157.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 52.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on cyclohexyl 2-aminoacetate

Cyclohexyl 2-aminoacetate (CAS No. 55636-84-5): A Comprehensive Overview

Cyclohexyl 2-aminoacetate, identified by its Chemical Abstracts Service Number (CAS No.) 55636-84-5, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This molecule, characterized by a cyclohexyl group attached to an aminoacetate moiety, has garnered attention due to its versatile applications and potential in various biochemical pathways.

The structure of Cyclohexyl 2-aminoacetate consists of a cyclohexane ring substituted with a 2-aminoacetate group. This configuration imparts unique chemical properties that make it valuable in synthetic chemistry and as an intermediate in the synthesis of more complex molecules. The presence of both amino and carboxyl functional groups allows for diverse chemical reactions, including condensation, esterification, and polymerization, which are pivotal in drug development and material science.

In recent years, Cyclohexyl 2-aminoacetate has been explored for its potential role in pharmaceutical applications. Its structural features suggest that it may serve as a precursor in the synthesis of bioactive compounds. For instance, the amino group can be readily modified to introduce various pharmacophores, while the carboxyl group can participate in peptide coupling reactions, making it a valuable building block in peptidomimetic chemistry.

One of the most compelling areas of research involving Cyclohexyl 2-aminoacetate is its application in the development of novel therapeutic agents. Studies have indicated that derivatives of this compound may exhibit inhibitory effects on certain enzymes and receptors, which are implicated in various diseases. For example, modifications to the cyclohexyl ring or the aminoacetate moiety could lead to compounds with anti-inflammatory or anticancer properties. These findings are particularly exciting as they highlight the compound's potential as a scaffold for drug discovery.

The synthesis of Cyclohexyl 2-aminoacetate is another area where advancements have been made. Modern synthetic methodologies have enabled more efficient and scalable production processes, reducing costs and improving yields. These improvements are crucial for ensuring that the compound is readily available for research and industrial applications. Additionally, green chemistry principles have been incorporated into its synthesis, minimizing waste and hazardous byproducts, thereby aligning with sustainable practices.

From a biochemical perspective, Cyclohexyl 2-aminoacetate has shown promise in modulating biological pathways. Its ability to interact with other molecules suggests that it could be used to develop probes or inhibitors for studying cellular processes. For instance, researchers are investigating its potential role in protein folding and enzyme activity assays. Such studies could provide insights into disease mechanisms and lead to the discovery of new therapeutic targets.

The pharmaceutical industry has also taken note of the potential benefits of Cyclohexyl 2-aminoacetate. Its versatility as a building block makes it attractive for designing new drugs with improved efficacy and reduced side effects. Companies are investing in research to explore its applications in treating neurological disorders, metabolic diseases, and infectious diseases. The compound's unique chemical properties make it a valuable asset in medicinal chemistry libraries.

In conclusion, Cyclohexyl 2-aminoacetate (CAS No. 55636-84-5) is a multifaceted compound with significant implications in organic chemistry and pharmaceutical research. Its structural features enable diverse chemical transformations, making it a valuable intermediate in drug synthesis. Recent studies have highlighted its potential in developing novel therapeutic agents and understanding biological processes at a molecular level. As research continues to uncover new applications for this compound, its importance in science and industry is likely to grow even further.